tert-butyl 3-oxo-4-(tetrahydro-2H-pyran-4-yl)piperazine-1-carboxylate

• Molecular Formula: C14H24N2O4
• Molecular Weight: 284.35 g/mol
• IUPAC Name: tert-butyl 4-(oxan-4-yl)-3-oxopiperazine-1-carboxylate
• InChI: InChI=1S/C14H24N2O4/c1-14(2,3)20-13(18)15-6-7-16(12(17)10-15)11-4-8-19-9-5-11/h11H,4-10H2,1-3H3
• InChI Key: RPWVBMCIWASPGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(C(=O)C1)C2CCOCC2

Description

Tert-butyl 3-oxo-4-(tetrahydro-2H-pyran-4-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C14H24N2O4 and its molecular weight is 284.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl{2-[(chloroacetyl)(tetrahydro-2H-pyran-4-yl)amino]ethyl}carbamate (6.86 g) was mixed with THF (70 ml), and sodium hydride (55% suspended in oil) (1.4 g) was added thereto at 0° C., followed by stirring at room temperature overnight. To the reaction mixture was added a saturated aqueous ammonium chloride solution at 0° C., followed by extraction with CHCl3. The organic layer was washed with water and saturated brine, and dried over Na2SO4, and the solvent was concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (EtOAc/hexane/MeOH) to obtain tert-butyl 3-oxo-4-(tetrahydro-2H-pyran-4-yl)piperazine-1-carboxylate (5.25 g).